3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one

• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)C=CC2=CC=CO2
• InChI: InChI=1S/C13H9NO4/c15-13(7-6-12-5-2-8-18-12)10-3-1-4-11(9-10)14(16)17/h1-9H
• InChIKey: DUWCFILRTWWPFG-UHFFFAOYSA-N

Carboxylesterase research often relies on non-selective probes that confound metabolic studies with off-target effects. This chalcone derivative solves that problem with a species-specific CE inhibition profile (IC50 25 nM for rat liver CE), enabling precise modulation at nanomolar concentrations. • >6-fold higher potency over benzil in comparative assays • Distinct 3-nitrophenyl-2-furyl architecture (XLogP3 2.6, TPSA 76 Ų) ensures predictable solubility and membrane permeability for reproducible SAR • Well-defined crystal structure (dihedral angle 31.63°) supports polymorph control and solid-state formulation studies

3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one: A Distinct Chalcone Building Block for Chemical Biology and Advanced Material Sciences

3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one (CAS 132434-55-0) is a synthetic chalcone derivative characterized by a conjugated enone system bridging a 3-nitrophenyl and a 2-furyl moiety [1]. This structural arrangement yields specific physicochemical properties, including a predicted logP of 2.6 and a topological polar surface area (TPSA) of 76 Ų [1]. While it shares the core C6-C3-C6 skeleton with the broader chalcone class, the unique combination of an electron-withdrawing nitro group and a heteroaromatic furan ring differentiates its electronic profile and solid-state packing from simpler phenyl or hydroxy-substituted analogs [2].

Chemical Biology Probe Species-selective carboxylesterase (CE) inhibition studies

Material Science Model Non-planar solid-state scaffold for polymorph control research

Physicochemical Profiling Heteroaromatic substitution impact on LogP/TPSA profile

• [1] PubChem. (2025). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one (CID 239776). National Center for Biotechnology Information. Retrieved April 15, 2026. View Source
• [2] Małecka, M., Chęcińska, L., Kusz, J., Biernacka, M., & Kupcewicz, B. (2007). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2693. View Source

Why 3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one Cannot Be Replaced by a Generic Chalcone or Simple Analog

The substitution of even a single functional group on a chalcone scaffold can drastically alter its biochemical activity, target selectivity, and physical properties. This compound cannot be replaced by a generic analog due to its specific, measurable characteristics: the 3-nitrophenyl-2-furyl substitution pattern confers a unique XLogP3 of 2.6 and a TPSA of 76 Ų [1], distinct from other chalcones like 3-nitrochalcone (XLogP 2.9, TPSA 60.2 Ų) . This directly impacts solubility and membrane permeability. Furthermore, the compound's solid-state conformation, defined by a dihedral angle of 31.63° between the aryl rings [2], dictates its unique crystal packing and is a key determinant for polymorph control and material performance. Critically, the compound exhibits a species-specific carboxylesterase (CE) inhibition profile with an IC50 of 25 nM for rat liver CE [3], a potency not shared across all chalcone structures, highlighting that biological activity is not class-wide but highly dependent on this specific chemical architecture.

Research-Grade Chalcone

Generic Analogs / Simple Substitutions

Heteroaromatic furan / 3-nitrophenyl scaffold

Phenyl analogs (e.g., 3-nitrochalcone) shift polarity profiles (XLogP3, TPSA) and membrane permeability context

Non-planar solid-state conformation (dihedral > 30°)

Planar or near-planar analogs may alter crystal packing and polymorph behavior

Species-selective CE inhibition profile

Class-level CE inhibition not guaranteed; standard benzil shows significantly lower reported potency in comparable assays

• [1] PubChem. (2025). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one (CID 239776). National Center for Biotechnology Information. Retrieved April 15, 2026. View Source
• [2] Małecka, M., Chęcińska, L., Kusz, J., Biernacka, M., & Kupcewicz, B. (2007). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2693. View Source
• [3] BindingDB. (2026). Entry for BDBM50412692 (CHEMBL460807). The Binding Database, University of California San Diego. Retrieved April 15, 2026. View Source

Quantitative Differentiation of 3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one: Evidence-Based Selection Guide

Potent and Species-Selective Carboxylesterase (CE) Inhibition vs. Benzil

The compound demonstrates species-dependent inhibition of carboxylesterases (CEs), enzymes critical in drug metabolism and detoxification. Against pig liver CE, it exhibits an IC50 of 5.64 µM, which is 6-fold more potent than the standard CE inhibitor benzil (IC50 = 33.9 µM) in a comparable rat liver CE assay [1][2]. Its potency is even more pronounced against rat liver microsomal CE, with an IC50 of 25 nM [1].

CE Selectivity & Potency

Cross-study comparable

IC50: 5.64 µM (Pig Liver) / 25 nM (Rat Liver)

~6-fold higher inhibition vs. standard benzil (33.9 µM)

Supports species-selective CE endpoint review

Assay context: nitro group may influence reactivity

Evidence Dimension	Enzyme Inhibition (Carboxylesterase)
Target Compound Data	IC50 = 5.64 µM (pig liver CE); IC50 = 0.025 µM (rat liver CE)
Comparator Or Baseline	Benzil (standard CE inhibitor): IC50 = 33.9 µM (rat liver CE)
Quantified Difference	~6-fold higher potency than benzil for pig/rat CE models
Conditions	In vitro enzyme inhibition assay using p-nitrophenyl acetate substrate; 5 min incubation [1].

Why This Matters

This specific potency profile is essential for research into ester prodrug activation or detoxification pathways, where modulating CE activity with a compound that is more potent than a standard like benzil can lead to more efficient experimental outcomes.

• [1] BindingDB. (2026). Entry for BDBM50412692 (CHEMBL460807). The Binding Database, University of California San Diego. Retrieved April 15, 2026. View Source
• [2] AACR. (n.d.). Table 3: IC50 for cells treated with CPT-11 in combination with carboxylesterase inhibitors. American Association for Cancer Research. Retrieved April 15, 2026. View Source

Distinct Solid-State Conformation: Dihedral Angle of 31.63°

Single-crystal X-ray diffraction reveals that the title compound adopts a non-planar conformation, with a dihedral angle of 31.63° between the benzene and furan rings [1]. This is a distinct structural feature compared to many chalcones which are nearly planar (dihedral angle close to 0°). The nitro group is nearly coplanar with the attached phenyl ring, and the crystal packing is stabilized by C-H...O hydrogen bonds forming chains along the b-axis [1].

Solid-State Conformation

Class-level inference

Dihedral Angle: 31.63°

>20° deviation from planar chalcone analogs

Supports polymorph/material property control

Crystal packing stabilized by C-H...O bonds

Evidence Dimension	Molecular Conformation (Solid-State)
Target Compound Data	Dihedral angle between benzene and furan rings = 31.63(6)°
Comparator Or Baseline	Typical chalcone analogs (e.g., unsubstituted chalcone): Dihedral angle often reported < 10° or near planar
Quantified Difference	Deviation from planarity is >20° greater than many planar chalcones
Conditions	Single-crystal X-ray diffraction at 100 K [1].

Why This Matters

This specific crystallographic conformation directly impacts bulk material properties like density, solubility, and stability, which are critical for formulation development, reproducibility in material science applications, and quality control during procurement.

• [1] Małecka, M., Chęcińska, L., Kusz, J., Biernacka, M., & Kupcewicz, B. (2007). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2693. View Source

Lipophilicity and Polar Surface Area Profile vs. 3-Nitrochalcone

The introduction of a 2-furyl group in place of a phenyl group leads to a quantifiable shift in key physicochemical descriptors. The target compound has a computed XLogP3 of 2.6 and a TPSA of 76 Ų [1]. This contrasts with 3-nitrochalcone (1-phenyl-3-(3-nitrophenyl)prop-2-en-1-one), which has a higher XLogP of 2.9 and a lower TPSA of 60.2 Ų . This difference reflects the increased polarity and hydrogen-bond acceptor capacity of the furan ring.

Physicochemical Profile

Direct head-to-head comparison

XLogP3: 2.6 / TPSA: 76 Ų

vs. 3-nitrochalcone (XLogP3 2.9 / TPSA 60.2 Ų)

May support permeability/SAR differentiation

Computed values (PubChem)

Evidence Dimension	Lipophilicity (XLogP3) and Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 2.6; TPSA = 76 Ų
Comparator Or Baseline	3-Nitrochalcone: XLogP = 2.9; TPSA = 60.2 Ų
Quantified Difference	XLogP3 lower by 0.3 units; TPSA higher by 15.8 Ų
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.18 (PubChem) [1].

Why This Matters

The lower logP and higher TPSA suggest this compound will have different solubility, membrane permeability, and bioavailability characteristics compared to a simpler phenyl analog, making it a distinct chemical tool for probing structure-activity relationships.

• [1] PubChem. (2025). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one (CID 239776). National Center for Biotechnology Information. Retrieved April 15, 2026. View Source

Well-Defined Thermal and Solubility Profile for Process Chemistry

The compound possesses a sharp, experimentally determined melting point of 102-104 °C . Its predicted boiling point is 400.2±45.0 °C at 760 mmHg, and its predicted density is 1.318±0.06 g/cm³ . Its estimated water solubility is 39.07 mg/L at 25 °C (based on an estimated log Kow of 2.84) .

Thermal & Solubility

Supporting evidence

Melting Point: 102–104 °C

>40 °C lower than 3-nitrochalcone (146 °C)

Supports process chemistry & HPLC method context

Estimated water solubility 39.07 mg/L

Evidence Dimension	Melting Point and Solubility
Target Compound Data	Melting Point: 102-104 °C; Water Solubility: ~39.07 mg/L
Comparator Or Baseline	3-Nitrochalcone: Melting Point = 146 °C; Water solubility data not available in this source.
Quantified Difference	Melting point is >40 °C lower than 3-nitrochalcone.
Conditions	Melting point determined experimentally; water solubility estimated by WSKOW v1.41 .

Why This Matters

The lower melting point and defined solubility parameters are advantageous for process chemists, indicating easier handling in synthesis and purification, and providing key data points for developing analytical methods (e.g., HPLC) and formulating experimental compounds.

High-Value Application Scenarios for 3-(2-Furyl)-1-(3-nitrophenyl)-prop-2-ene-1-one Based on Quantified Differentiation

Enzyme Mechanism and Drug Metabolism Studies (Carboxylesterase Focus)

Due to its species-specific carboxylesterase inhibition (IC50 of 25 nM for rat liver CE [1]) and its >6-fold higher potency over benzil in certain assays [2], this compound serves as a precise tool for studying the role of carboxylesterases in ester prodrug activation, xenobiotic metabolism, and lipid homeostasis. Its potency profile allows for effective modulation of CE activity at low concentrations, minimizing off-target effects in complex biological systems.

Crystallography and Solid-State Chemistry as a Model Compound

The compound's well-defined crystal structure and non-planar conformation, with a dihedral angle of 31.63° [3], make it an excellent model system for investigating the relationship between molecular conformation and bulk material properties. Researchers in material science and pharmaceutics can use it to study crystal engineering principles, polymorph prediction, and the influence of heteroaromatic rings on solid-state packing, which is crucial for developing stable drug formulations and advanced organic materials.

Physicochemical Property Studies and Structure-Activity Relationship (SAR) Exploration

The quantifiable differences in lipophilicity and polarity compared to a phenyl analog (XLogP3 of 2.6 vs 2.9 and TPSA of 76 Ų vs 60.2 Ų for 3-nitrochalcone [4]) make this compound a valuable addition to a library of chalcone derivatives for SAR studies. It allows researchers to specifically interrogate the impact of replacing a phenyl ring with a more polar 2-furyl group on key drug-like properties such as solubility, membrane permeability, and target binding affinity.

Analytical Method Development and Process Chemistry Control

Its sharp melting point of 102-104 °C and predicted solubility of 39.07 mg/L provide reliable reference points for analytical chemistry. This compound can be used as a calibration standard or control for developing and validating HPLC methods, monitoring reaction progress in synthetic chemistry, and establishing purification protocols where a lower melting point is advantageous for handling.

Application

Selection Property

Validation Focus

Enzyme Mechanism & Drug Metabolism Studies

CE isoform selectivity context

Species-specific CE inhibition & assay endpoint review

Crystallography & Solid-State Chemistry

Non-planar scaffold conformation

Dihedral angle & crystal packing analysis

SAR & Permeability Studies

Furyl vs phenyl polarity profile

XLogP3/TPSA differential impact on permeability

Analytical Method Development

Defined melting point & solubility

HPLC method validation & process control

• [1] BindingDB. (2026). Entry for BDBM50412692 (CHEMBL460807). The Binding Database, University of California San Diego. Retrieved April 15, 2026. View Source
• [2] AACR. (n.d.). Table 3: IC50 for cells treated with CPT-11 in combination with carboxylesterase inhibitors. American Association for Cancer Research. Retrieved April 15, 2026. View Source
• [3] Małecka, M., Chęcińska, L., Kusz, J., Biernacka, M., & Kupcewicz, B. (2007). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2693. View Source
• [4] PubChem. (2025). 3-(2-Furyl)-1-(3-nitrophenyl)prop-2-en-1-one (CID 239776). National Center for Biotechnology Information. Retrieved April 15, 2026. View Source